Cas no 61481-13-8 (4-(chloromethyl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide)

• Product Name: 4-(chloromethyl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide
• CAS No: 61481-13-8
• MF: C₅H₈ClO₄P
• MW: 198.541381835938
• CID: 1627330
• PubChem ID: 3046037
• Update Time: 2025-04-21

4-(chloromethyl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide
• 4-(chloromethyl)-2,6,7-trioxa-1λ⁵-phosphabicyclo[2.2.2]octane 1-oxide
• 61481-13-8
• DTXSID00210445
• 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 4-(chloromethyl)-, 1-oxide
• 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)-, cyclic phosphate (1:1)
• 4-(Chloromethyl)-2,6,7-trioxa-1-phosphabicyclo(2.2.2)octane 1-oxide

• Inchi： 1S/C5H8ClO4P/c6-1-5-2-8-11(7,9-3-5)10-4-5/h1-4H2
• InChI Key： UPIVZOXZGDHQLR-UHFFFAOYSA-N
• SMILES： ClCC12COP(=O)(OC1)OC2

Computed Properties

• Exact Mass: 197.98494
• Monoisotopic Mass: 197.9848734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives